Cas no 1257397-44-6 (Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate)

Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate structure
1257397-44-6 structure
Product Name:Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate
CAS No:1257397-44-6
MF:C13H18O3
MW:222.280224323273
CID:1032235
PubChem ID:68415538
Update Time:2025-08-03

Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate
    • DA-18147
    • Methyl2-(3-hydroxyphenyl)-4-methylpentanoate
    • F90172
    • DTXSID00738295
    • 1257397-44-6
    • SCHEMBL2848810
    • MDL: MFCD19441407
    • Inchi: 1S/C13H18O3/c1-9(2)7-12(13(15)16-3)10-5-4-6-11(14)8-10/h4-6,8-9,12,14H,7H2,1-3H3
    • InChI Key: AFNUZJWYBPNWIZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C1C=CC=C(C=1)O)CC(C)C)=O

Computed Properties

  • Exact Mass: 222.12564
  • Monoisotopic Mass: 222.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate Pricemore >>

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